Cas no 7538-99-0 (1H-Imidazole, 2-methyl-, monoacetate)

• Product name: 1H-Imidazole, 2-methyl-, monoacetate
• CAS No: 7538-99-0
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 539637
• PubChem ID: 66726730

1H-Imidazole, 2-methyl-, monoacetate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2-methyl-, monoacetate
• acetic acid,2-methyl-1H-imidazole
• SCHEMBL566317
• Acetic acid--2-methyl-1H-imidazole (1/1)
• 7538-99-0
• DTXSID60735649

• Inchi： InChI=1S/C4H6N2.C2H4O2/c1-4-5-2-3-6-4;1-2(3)4/h2-3H,1H3,(H,5,6);1H3,(H,3,4)
• InChI Key： PYBVIVSKAOAMAV-UHFFFAOYSA-N
• SMILES： CC1=NC=CN1.CC(=O)O

Computed Properties

• Exact Mass: 142.0743
• Monoisotopic Mass: 142.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 75.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 65.98